3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3-chloro-5-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO/c1-8-5-9(7-10(13)6-8)11-3-2-4-14-12(11)15/h2-7H,1H3,(H,14,15)
• InChI Key: MMDYSVDGVILVGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=CC=CNC2=O
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID50682850
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261931-86-5

Description

3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% (3-CMP-2-H) is a synthetic compound that has a wide range of applications in both scientific research and industrial applications. It is a white crystalline solid that is soluble in water and has a melting point of 153-154 °C. It has a molecular weight of 222.6 g/mol and a molecular formula of C9H9ClNO2. 3-CMP-2-H is a versatile compound that can be used for a variety of purposes, including synthesis of other compounds, catalytic applications, and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of 3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound acts as a Lewis acid, which is capable of forming complexes with other molecules. This allows it to act as a catalyst in the formation of various compounds. Additionally, it has been shown to act as a ligand in the formation of coordination complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% are not well understood. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties. Additionally, it has been shown to have some anti-cancer activity, although the exact mechanism is not known.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% in laboratory experiments include its high purity (95%), low cost, and wide availability. Additionally, it is easy to handle and has a wide range of applications in organic synthesis and other chemical reactions. The main limitation of 3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% is its low solubility in organic solvents, which can make it difficult to use in certain applications.

Future Directions

The potential future directions for research on 3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% include further investigation of its biochemical and physiological effects, as well as its potential applications in drug development and other areas. Additionally, further research into its mechanism of action, as well as its potential as a catalyst, could be beneficial. Finally, further research into its use as a reagent in organic synthesis and other chemical reactions could lead to new and improved applications.

Synthesis Methods

3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% can be synthesized by a variety of methods. The most common method involves the reaction of 3-chloro-5-methylphenol with 2-hydroxy-pyridine in the presence of a base catalyst. This reaction is typically performed in aqueous solution at a temperature of 80-90 °C. The reaction yields the desired product in high yield, typically greater than 95%.

Scientific Research Applications

3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a precursor for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Additionally, 3-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95% is used in the synthesis of polymers and other materials.